Cas no 2096339-60-3 (2-Chloro-3-methoxypyridine-4-boronic acid)

• Product Name: 2-Chloro-3-methoxypyridine-4-boronic acid
• CAS No: 2096339-60-3
• MF: C₆H₇BClNO₃
• MW: 187.388680696487
• MDL: MFCD16610616
• CID: 5079741
• PubChem ID: 112758619
• Update Time: 2026-03-01

2-Chloro-3-methoxypyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-methoxypyridine-4-boronic acid
• (2-chloro-3-methoxypyridin-4-yl)boronic acid
• Boronic acid, B-(2-chloro-3-methoxy-4-pyridinyl)-
• 2-CHLORO-3-METHOXYPYRIDIN-4-YLBORONIC ACID
• EN300-7416975
• MFCD16610616
• DTXSID001233357
• CS-0188933
• PS-13109
• B-(2-Chloro-3-methoxy-4-pyridinyl)boronic acid
• AKOS037655634
• 2-Chloro-3-methoxypyridine-4-boronicacid
• (2-chloro-3-methoxy-4-pyridyl)boronic acid
• 2096339-60-3
• DB-415661

• MDL： MFCD16610616
• Inchi： 1S/C6H7BClNO3/c1-12-5-4(7(10)11)2-3-9-6(5)8/h2-3,10-11H,1H3
• InChI Key： LJJVKTFOWKKYPR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(B(O)O)C=CN=1)OC

Computed Properties

• Exact Mass: 187.0207509g/mol
• Monoisotopic Mass: 187.0207509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Chloro-3-methoxypyridine-4-boronic acid

Introduction to 2-Chloro-3-methoxypyridine-4-boronic acid (CAS No. 2096339-60-3)

2-Chloro-3-methoxypyridine-4-boronic acid is a highly versatile and significant intermediate in modern pharmaceutical and chemical synthesis. Its molecular structure, featuring both chloro and methoxy substituents on a pyridine ring with a boronic acid functional group, makes it a valuable building block for the development of various bioactive compounds. This compound, identified by the CAS number 2096339-60-3, has garnered considerable attention in recent years due to its role in the synthesis of novel therapeutic agents.

The boronic acid moiety in 2-Chloro-3-methoxypyridine-4-boronic acid is particularly noteworthy, as it facilitates cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is widely employed in organic synthesis to form carbon-carbon bonds, which are essential for constructing complex molecular architectures. The chloro and methoxy groups further enhance its reactivity, allowing for diverse functionalization strategies. These features make it an indispensable tool in medicinal chemistry and materials science.

In recent years, 2-Chloro-3-methoxypyridine-4-boronic acid has been extensively studied for its applications in drug discovery. One of the most prominent areas of research involves its use in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The pyridine core is a common pharmacophore in many kinase inhibitors, and the presence of both chloro and methoxy groups provides ample opportunities for further derivatization to optimize potency and selectivity.

Recent studies have highlighted the compound's utility in generating novel antiviral agents. The ability to introduce diverse substituents via cross-coupling reactions allows researchers to explore new chemical spaces, potentially leading to the discovery of drugs that are more effective against emerging viral threats. The boronic acid group's compatibility with transition metal catalysis has also enabled the synthesis of complex heterocyclic compounds, which are often found in natural products with therapeutic properties.

The pharmaceutical industry has leveraged 2-Chloro-3-methoxypyridine-4-boronic acid to develop small molecule inhibitors targeting various disease pathways. For instance, researchers have utilized this intermediate to synthesize compounds that modulate G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes. The structural flexibility offered by the pyridine ring and the functional groups attached to it allows for precise tuning of biological activity.

Moreover, 2-Chloro-3-methoxypyridine-4-boronic acid has found applications beyond pharmaceuticals. In materials science, it serves as a precursor for synthesizing advanced polymers and coatings with unique electronic properties. The boronic acid group can participate in polymerization reactions, leading to materials that exhibit enhanced stability and functionality. These advancements underscore the compound's broad utility across multiple scientific disciplines.

The synthetic methodologies involving 2-Chloro-3-methoxypyridine-4-boronic acid have seen significant advancements recently. New catalytic systems have been developed to improve the efficiency and selectivity of cross-coupling reactions, reducing side products and waste generation. These innovations align with the growing emphasis on sustainable chemistry practices, ensuring that the compound's use is both effective and environmentally responsible.

In conclusion, 2-Chloro-3-methoxypyridine-4-boronic acid (CAS No. 2096339-60-3) is a cornerstone in modern synthetic chemistry. Its unique structural features enable a wide range of applications, from drug development to advanced materials. As research continues to uncover new possibilities, this compound will undoubtedly remain at the forefront of scientific innovation.